Cas no 1306965-59-2 (N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine)

• Product Name: N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine
• CAS No: 1306965-59-2
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• CID: 4587297
• Update Time: 2025-06-27

N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N,2-N-dimethyl-1-N-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine
• N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine, N1,N2-dimethyl-N1-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C14H29N3/c1-15-13-6-4-5-7-14(13)17(3)12-8-10-16(2)11-9-12/h12-15H,4-11H2,1-3H3
• InChI Key： SQXROZHTTFVFOL-UHFFFAOYSA-N
• SMILES： C1(N(C)C2CCN(C)CC2)CCCCC1NC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 300.1±10.0 °C at 760 mmHg
• Flash Point: 120.7±13.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine

Professional Introduction to N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine (CAS No. 1306965-59-2)

N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1306965-59-2, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules. The intricate molecular framework of this compound, featuring a cyclohexane core substituted with diamine and piperidine functionalities, makes it a subject of interest for researchers seeking novel pharmacophores.

The chemical structure of N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine comprises several key functional groups that contribute to its potential biological activity. The presence of two amine groups at the 1 and 2 positions of the cyclohexane ring provides a basis for diverse interactions with biological targets, while the 1-methylpiperidin-4-yl moiety introduces a structural element that is commonly associated with enhanced binding affinity and selectivity in drug molecules. This combination of features positions the compound as a versatile scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and potential biological targets. Studies have suggested that the amine functionalities in N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine can engage in hydrogen bonding with polar residues in protein active sites, while the piperidine ring can adopt multiple conformations that optimize binding interactions. These insights have been instrumental in guiding the design of analogs with improved pharmacokinetic profiles and reduced off-target effects.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that target enzymes involved in critical cellular pathways. The structural motifs present in N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine make it a compelling candidate for inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Preliminary studies have demonstrated the ability of this compound to modulate enzyme activity in vitro, suggesting its potential as a lead compound for further optimization.

In addition to its inhibitory potential, N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine has shown promise as a building block for more complex drug candidates. Its rigid cyclohexane core provides stability to the molecular structure, while the flexible piperidine moiety allows for conformational adaptability. This balance between rigidity and flexibility is highly desirable in drug design, as it can enhance both binding affinity and metabolic stability. Researchers have leveraged these properties to synthesize derivatives with tailored biological activities, expanding the therapeutic applications of this class of compounds.

The synthesis of N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly valuable in constructing the desired molecular framework efficiently. These synthetic strategies not only facilitate access to this compound but also provide valuable insights into scalable production methods for related bioactive molecules.

Ongoing research efforts are focused on elucidating the mechanism of action of N1,N2-dimethyl-N1-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine and evaluating its efficacy in preclinical models. By integrating experimental data with computational studies, scientists aim to gain a comprehensive understanding of how this compound interacts with biological systems at both molecular and cellular levels. Such knowledge is crucial for optimizing its therapeutic potential and minimizing any potential side effects. The integration of interdisciplinary approaches has been key to advancing our understanding of this promising compound.

The future prospects for N1,N2-dimethyl-N1-(methyl-piperidin)-4yl-cyclohexane - diamine are bright, with ongoing studies exploring its applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these processes effectively. The unique structural features of this compound make it a valuable asset in the pharmacopeia, offering new opportunities for addressing unmet medical needs. With continued research and development, NN dimethy l dim eth yl N N dim eth yl N 11 methyl piper id ine 44 yl cyc lo hex ane 11 diam ine is poised to play a significant role in next-generation therapeutics.